Cas no 16563-14-7 (4-oxothiolane-3-carbonitrile)

4-Oxothiolane-3-carbonitrile is a heterocyclic compound featuring a thiolane ring with a ketone (oxo) and nitrile (carbonitrile) functional group at the 4- and 3-positions, respectively. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electrophilic (carbonitrile) and nucleophilic (carbonyl) sites enables diverse transformations, including cyclizations, condensations, and nucleophilic additions. Its compact, bifunctional design offers efficiency in multi-step syntheses. The compound's stability under standard conditions facilitates handling and storage, while its high purity ensures consistent performance in synthetic workflows. Researchers value it for its role in constructing complex molecular architectures.
4-oxothiolane-3-carbonitrile structure
4-oxothiolane-3-carbonitrile structure
Product Name:4-oxothiolane-3-carbonitrile
CAS No:16563-14-7
MF:C5H5NOS
MW:127.164299726486
MDL:MFCD00059049
CID:191365
PubChem ID:326676
Update Time:2025-10-31

4-oxothiolane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Oxotetrahydrothiophene-3-carbonitrile
    • 3-Thiophenecarbonitrile,tetrahydro-4-oxo-
    • 4-Cyano-3-oxotetrahydrothiophene 4-Cyano-3-tetrahydrothiophenone
    • 4-oxothiolane-3-carbonitrile
    • Nsc298357
    • Cyanotetrahydrothiophenone
    • 4-Cyanotetrahydro-3-thiophenone
    • 4-CYANO-3-TETRAHYDROTHIOPHENONE
    • 4-CYANO-3-OXOTETRAHYDROTHIOPHENE
    • 3-Oxotetrahydrothiophene-4-carbonitrile
    • 4-CYANO-3-TETRAHYDROTHIOPHENONE 98+%
    • OHPSBDAUCJNDHP-UHFFFAOYSA-N
    • 3-Keto-4-cyanotetrahydrothiophene
    • FCH918275
    • 8402AA
    • STK526039
    • PB17090
    • TRA0105479
    • 4-Oxo-tetrahydrothiophene-3-carbonitrile
    • 4-Oxotetrahydro-3-thiophenecarbonitrile #
    • CS-W016559
    • AS-50382
    • EN300-116331
    • DTXSID70315991
    • P10054
    • AKOS005459300
    • A3673
    • 1-Hexylsulfonylchloride
    • Thiophene-3-carbonitrile, tetrahydro-4-oxo-
    • FT-0637376
    • AMY10953
    • 4-Oxotetrahydrothiophene-3-carbonitrile, 97%
    • NSC-298357
    • AC-22788
    • 3-Thiophenecarbonitrile, tetrahydro-4-oxo-
    • SCHEMBL1290095
    • 16563-14-7
    • MFCD00059049
    • SY051303
    • DB-043621
    • MDL: MFCD00059049
    • Inchi: 1S/C5H5NOS/c6-1-4-2-8-3-5(4)7/h4H,2-3H2
    • InChI Key: OHPSBDAUCJNDHP-UHFFFAOYSA-N
    • SMILES: S1CC(C(C#N)C1)=O

Computed Properties

  • Exact Mass: 127.00900
  • Monoisotopic Mass: 127.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.29
  • Melting Point: 69.0 to 73.0 deg-C
  • Boiling Point: 125°C/1mmHg(lit.)
  • Flash Point: 141.4°C
  • PSA: 66.16000
  • LogP: 0.44208
  • Solubility: Not determined

4-oxothiolane-3-carbonitrile Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT

4-oxothiolane-3-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-oxothiolane-3-carbonitrile Production Method

4-oxothiolane-3-carbonitrile Related Literature

Additional information on 4-oxothiolane-3-carbonitrile

4-Oxothiolane-3-Carbonitrile (CAS No. 16563-14-7): A Comprehensive Overview

The compound 4-oxothiolane-3-carbonitrile, identified by the CAS registry number 16563-14-7, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound, also referred to as thiolane derivative or cyclic thioester, has garnered attention due to its versatile chemical properties and structural features. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a valuable component in modern drug discovery and development.

4-Oxothiolane-3-carbonitrile exhibits a cyclic structure with a thioester functional group, which contributes to its reactivity and ability to participate in various chemical transformations. The presence of the nitrile group further enhances its versatility, enabling it to serve as an intermediate in the synthesis of complex organic compounds. Researchers have explored its use in the construction of heterocyclic frameworks, which are essential in medicinal chemistry for creating bioactive agents.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 4-oxothiolane-3-carbonitrile. These methods often involve multi-component reactions or catalytic processes that improve efficiency and selectivity. For instance, the use of transition metal catalysts has been reported to facilitate the formation of this compound under mild conditions, reducing the environmental footprint of its synthesis.

In terms of applications, 4-oxothiolane-3-carbonitrile has shown promise in the development of anti-inflammatory and antiviral agents. Its ability to act as a precursor for bioisosteric replacements in drug molecules has been extensively studied. Additionally, its role in click chemistry reactions has been explored, further expanding its utility in the creation of complex molecular architectures.

The structural uniqueness of 4-oxothiolane-3-carbonitrile also makes it an attractive candidate for polymer chemistry. Its ability to form stable covalent bonds under specific conditions has led to investigations into its potential use in the synthesis of novel polymers with tailored properties.

From an environmental standpoint, researchers have focused on developing sustainable pathways for the production and utilization of 4-oxothiolane-3-carbonitrile. Green chemistry principles have been integrated into its synthesis processes, emphasizing the use of renewable feedstocks and minimizing waste generation.

In conclusion, 4-oxothiolane-3-carbonitrile (CAS No. 16563-14-7) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmaceuticals, materials science, and green chemistry underscore its importance as a key intermediate in contemporary chemical innovation.

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